(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(pyridin-2-yl)methanone

• IUPAC Name: [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C17H21N5O2/c1-21(2)15-16(20-10-9-19-15)24-13-6-5-11-22(12-13)17(23)14-7-3-4-8-18-14/h3-4,7-10,13H,5-6,11-12H2,1-2H3
• InChI Key: UPDZFUYVZBXYPH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)C3=CC=CC=N3
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(pyridin-2-yl)methanone, also known as DMPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1. Psychoactive Compound Analysis and Toxicity

Tittarelli et al. (2014) explored the role of tryptamines and their derivatives, including compounds related to "(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(pyridin-2-yl)methanone", in the context of new psychoactive substances (NPS). The study provides a comprehensive review of the structure, effects, pharmacology, and toxicity of tryptamines, highlighting the importance of understanding these compounds in the face of emerging NPS threats to public health and security (Tittarelli, Mannocchi, Pantano, & Romolo, 2014).

2. Food Chemistry and Pyrazines Generation

Yu et al. (2021) discussed the generation of pyrazines through the Maillard reaction, a crucial process in food chemistry that influences flavor. Although not directly related to "this compound", the research highlights the importance of understanding pyrazine derivatives in food processing and development (Yu, Zhang, Yang, Xie, Guo, Yao, & Zhou, 2021).

3. Pharmacology and CNS Acting Drugs

Saganuwan (2017) investigated the functional chemical groups that could potentially serve as lead molecules for the synthesis of novel Central Nervous System (CNS) acting drugs. This research highlights the significance of various heterocycles, including pyrazine derivatives, in developing new medications for treating CNS disorders, showcasing the potential pharmacological applications of compounds like "this compound" (Saganuwan, 2017).

4. Tuberculosis Treatment Development

Makarov and Mikušová (2020) reviewed the development of Macozinone, a piperazine-benzothiazinone PBTZ169, for tuberculosis treatment. While the focus is on Macozinone, the study underscores the broader context of researching novel compounds, including pyrazine derivatives, for developing more efficient drug regimens against tuberculosis (Makarov & Mikušová, 2020).